Cas no 1062138-03-7 (5H-Pyrazolo[3,4-b]quinolin-5-one, 1,4,6,7,8,9-hexahydro-3,7,7-trimethyl-4-(4-pyridinyl)-)

• Product Name: 5H-Pyrazolo[3,4-b]quinolin-5-one, 1,4,6,7,8,9-hexahydro-3,7,7-trimethyl-4-(4-pyridinyl)-
• CAS No: 1062138-03-7
• MF: C₁₈H₂₀N₄O
• MW: 308.4
• CID: 5519655
• PubChem ID: 3263182
• Update Time: 2025-08-03

5H-Pyrazolo[3,4-b]quinolin-5-one, 1,4,6,7,8,9-hexahydro-3,7,7-trimethyl-4-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazolo[3,4-b]quinolin-5-one, 1,4,6,7,8,9-hexahydro-3,7,7-trimethyl-4-(4-pyridinyl)-
• 3,7,7-Trimethyl-4-(pyridin-4-yl)-1,4,6,7,8,9-hexahydro-5H-pyrazolo[3,4-b]quinolin-5-one
• 865658-71-5
• MFCD03787094
• 3,7,7-trimethyl-4-pyridin-4-yl-4,6,8,9-tetrahydro-2H-pyrazolo[3,4-b]quinolin-5-one
• 3W-0449
• G67333
• 3,7,7-trimethyl-4-(4-pyridinyl)-2,4,6,7,8,9-hexahydro-5H-pyrazolo[3,4-b]quinolin-5-one
• 3,7,7-trimethyl-4-(pyridin-4-yl)-2H,4H,5H,6H,7H,8H,9H-pyrazolo[3,4-b]quinolin-5-one
• SCHEMBL16459709
• BRD-A27573812-001-01-8
• 1062138-03-7
• AKOS005091078

• Inchi： 1S/C18H20N4O/c1-10-14-15(11-4-6-19-7-5-11)16-12(20-17(14)22-21-10)8-18(2,3)9-13(16)23/h4-7,15H,8-9H2,1-3H3,(H2,20,21,22)
• InChI Key： PTZKYSSXHZXQEM-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CC(C)(C)C2)C(C2C=CN=CC=2)C2C(C)=NNC1=2

Computed Properties

• Exact Mass: 308.16371127g/mol
• Monoisotopic Mass: 308.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.7Ų

Additional information on 5H-Pyrazolo[3,4-b]quinolin-5-one, 1,4,6,7,8,9-hexahydro-3,7,7-trimethyl-4-(4-pyridinyl)-

Introduction to 5H-Pyrazolo[3,4-b]quinolin-5-one, 1,4,6,7,8,9-hexahydro-3,7,7-trimethyl-4-(4-pyridinyl)- (CAS No. 1062138-03-7) and Its Emerging Applications in Chemical Biology

The compound 5H-Pyrazolo[3,4-b]quinolin-5-one, 1,4,6,7,8,9-hexahydro-3,7,7-trimethyl-4-(4-pyridinyl)-, identified by its CAS number 1062138-03-7, represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazoloquinoline scaffold, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of nitrogen and aromatic rings in its structure imparts distinct electronic and steric properties, making it a versatile scaffold for drug discovery and molecular design.

Recent advancements in medicinal chemistry have highlighted the significance of pyrazolo[3,4-b]quinolin-5-one derivatives in developing novel therapeutic agents. The presence of a rigid bicyclic system combined with functionalizable side chains allows for precise modulation of biological activity. Specifically, the 1,4,6,7,8,9-hexahydro-3,7,7-trimethyl substitution pattern enhances the compound's stability and bioavailability while maintaining its interactability with biological targets. The 4-(4-pyridinyl) moiety further extends its potential by introducing a pyridine ring capable of engaging with various protein binding sites.

In the realm of drug discovery, this compound has been explored for its potential as an inhibitor of kinases and other enzyme targets associated with cancer and inflammatory diseases. The pyrazoloquinoline core is particularly recognized for its ability to mimic natural substrates and disrupt aberrant signaling pathways. Studies have demonstrated that derivatives of this scaffold can selectively inhibit enzymes such as Janus kinases (JAKs) and tyrosine kinases (TyKs), which are implicated in various pathological conditions. The hexahydrotrimethyl substitution not only stabilizes the molecule but also influences its binding affinity by creating steric constraints that optimize interactions with target proteins.

The 4-(4-pyridinyl) group serves as a critical pharmacophore for enhancing binding interactions with biological targets. Pyridine-based moieties are well-documented for their ability to form hydrogen bonds and coordinate with metal ions in protein active sites. This feature makes the compound particularly promising for targeting metalloproteinases and other enzymes that rely on metal cofactors for their catalytic activity. Additionally, the pyridine ring can participate in π-stacking interactions with aromatic residues in proteins, further stabilizing the drug-target complex.

Recent computational studies have employed molecular docking techniques to elucidate the binding mode of this compound with various protein targets. These simulations have revealed that the pyrazolo[3,4-b]quinolin-5-one core adopts a conformation that optimally aligns with key residues in target enzymes. The 1,4,6,7,8,9-hexahydro-3,7,7-trimethyl substituents contribute to favorable hydrophobic interactions within the binding pocket, while the 4-(4-pyridinyl) group forms critical polar interactions. Such insights have guided the design of more potent derivatives with improved pharmacokinetic profiles.

In preclinical settings, 5H-Pyrazolo[3,4-b]quinolin-5-one derivatives have shown promise in models of cancer and inflammation. For instance, studies have indicated that certain analogs exhibit inhibitory effects on JAK2 and Tyrosine Kinase 2 (TYK2), which are implicated in autoimmune disorders and hematological malignancies. The ability to modulate these kinases without significant off-target effects has made this scaffold an attractive candidate for further development. Furthermore, the compound's favorable solubility and metabolic stability suggest potential for oral administration, a key factor in therapeutic drug design.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. Key synthetic strategies include cyclization reactions to form the pyrazoloquinoline core, followed by functionalization at specific positions to introduce the desired substituents. Advances in transition-metal-catalyzed reactions have enabled more efficient routes to these complex heterocycles, reducing reaction times and improving yields. Such synthetic methodologies are crucial for enabling high-throughput screening programs aimed at identifying novel bioactive derivatives.

From a chemical biology perspective, this compound exemplifies how structural complexity can be leveraged to achieve specific biological outcomes. The interplay between steric hindrance, electronic distribution, and hydrogen bonding capabilities dictates its interaction profile with biological targets. By systematically modifying substituents such as the hexahydrotrimethyl group or the pyridinyl moiety, researchers can fine-tune these interactions to enhance potency or selectivity. This modular approach underscores the versatility of pyrazoloquinoline derivatives as pharmacological tools.

Future directions in research may explore the use of this compound as a scaffold for developing small-molecule probes to study enzyme function at a molecular level. Its ability to bind tightly to specific targets while modulating activity makes it an ideal candidate for mechanistic studies using biophysical techniques such as surface plasmon resonance (SPR) or X-ray crystallography. Additionally, incorporation into fragment-based drug design strategies could accelerate the discovery of new therapeutic agents targeting challenging disease areas.

In conclusion, 5H-Pyrazolo[3H]-quinolin-5-one, 1, 4, 6, 7, 8, 9-hexahydro-3, 7, 7-trimethyl-4-(4-pyridinyl)- (CAS No. 1062138-03-7) is a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique scaffold provides a rich foundation for designing molecules with tailored biological activities, while recent advances in synthesis and computational modeling continue to expand its utility as a tool for drug discovery. As our understanding of biological pathways grows, compounds like this will undoubtedly play an increasingly important role in developing innovative therapeutic solutions.